Cas no 6949-71-9 ((2,4,6-Trimethyl-1H-indol-3-yl)-acetic Acid)

• Product Name: (2,4,6-Trimethyl-1H-indol-3-yl)-acetic Acid
• CAS No: 6949-71-9
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• MDL: MFCD02664379
• CID: 515695
• PubChem ID: 229315
• Update Time: 2025-04-19

(2,4,6-Trimethyl-1H-indol-3-yl)-acetic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-aceticacid, 2,4,6-trimethyl-
• (2,4,6-TRIMETHYL-1H-INDOL-3-YL)-ACETIC ACID
• 2-(2,4,6-trimethyl-1H-indol-3-yl)acetic acid
• (2,4,6-trimethyl-1h-indol-3-yl)acetic acid
• (2,4,6-trimethyl-indol-3-yl)-acetic acid
• 2,4,6-Trimethyl-indolyl-(3)-essigsaeure
• AC1L5H1D
• AC1Q5VL1
• CTK2F6679
• NSC22871
• ST063727
• HMS3361H13
• HMS2639K16
• BB 0216367
• A841321
• DTXSID60281752
• MLS000716553
• 2-(2,4,6-trimethyl-1H-indol-3-yl)acetic acid;1,2,3,6-Tetrahydrophthalimide
• SMR000278070
• (2,4,6-Trimethyl-1H-indol-3-yl)-aceticacid
• CHEMBL1322665
• 2-(2,4,6-trimethyl-1H-indol-3-yl)aceticacid
• 6949-71-9
• NSC-22871
• AKOS015842195
• (2,4,6-Trimethyl-1H-indol-3-yl)-acetic Acid

• MDL： MFCD02664379
• Inchi： 1S/C13H15NO2/c1-7-4-8(2)13-10(6-12(15)16)9(3)14-11(13)5-7/h4-5,14H,6H2,1-3H3,(H,15,16)
• InChI Key： MZVKWYHEJPCSMR-UHFFFAOYSA-N
• SMILES： OC(CC1=C(C)NC2C=C(C)C=C(C)C1=2)=O

Computed Properties

• Exact Mass: 217.11035
• Monoisotopic Mass: 217.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.219
• Boiling Point: 424.3°C at 760 mmHg
• Flash Point: 210.4°C
• Refractive Index: 1.639
• PSA: 53.09
• LogP: 2.72020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives